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Compound of Interest

Compound Name: Bis(2-chloroethyl) ether

Cat. No.: B1667311

For researchers, scientists, and drug development professionals, the proper handling and
disposal of hazardous chemicals is a cornerstone of laboratory safety and environmental
responsibility. Bis(2-chloroethyl) ether (BCEE), a compound used in the synthesis of
pesticides and as a solvent, is classified as a hazardous waste and a suspected human
carcinogen, necessitating strict adherence to disposal protocols.[1][2] This guide provides
essential safety and logistical information for the proper disposal of bis(2-chloroethyl) ether,
ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before beginning any procedure involving bis(2-chloroethyl) ether, it is critical to be aware of
its hazards. BCEE is a flammable, combustible liquid that is fatal if swallowed, inhaled, or in
contact with skin.[3][4] It is also suspected of causing cancer. Uninhibited BCEE can form
explosive peroxides upon exposure to air and light.[5]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]
Immediately remove and launder contaminated clothing before reuse.[6]
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» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation occurs. A recommended filter type is
for organic gases and vapors (Type A, Brown).[6]

Handling and Storage:
e Work in a well-ventilated area, preferably under a chemical fume hood.[6]
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][6]

o Store away from heat, sparks, open flames, and other sources of ignition.[5][6] Use only non-
sparking tools and explosion-proof equipment.[6]

e Ground and bond containers and receiving equipment to prevent static discharge.[6]
» Store locked up, accessible only to authorized personnel.[6]

e Avoid contact with incompatible materials such as oxidizing agents, chlorosulfonic acid,
oleum, and metals.[5]

Bis(2-chloroethyl) ether Properties

The following table summarizes key quantitative data for bis(2-chloroethyl) ether.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1423430&productDescription=BIS%282-CHLROETHL%29+ETHER+99+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1423430&productDescription=BIS%282-CHLROETHL%29+ETHER+99+250G&vendorId=VN00024248&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0232.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1423430&productDescription=BIS%282-CHLROETHL%29+ETHER+99+250G&vendorId=VN00024248&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0232.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1423430&productDescription=BIS%282-CHLROETHL%29+ETHER+99+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1423430&productDescription=BIS%282-CHLROETHL%29+ETHER+99+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1423430&productDescription=BIS%282-CHLROETHL%29+ETHER+99+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1423430&productDescription=BIS%282-CHLROETHL%29+ETHER+99+250G&vendorId=VN00024248&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0232.pdf
https://www.benchchem.com/product/b1667311?utm_src=pdf-body
https://www.benchchem.com/product/b1667311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

CAS Number

111-44-4[1]

Molecular Formula

C4aHsCI20[3][5]

Molecular Weight 143.01 g/mol [3]
Clear, colorless liquid with a strong, unpleasant
Appearance
odor[1][5]
Boiling Point 178 °C (352 °F)[1]
Melting Point -47 °C to -58 °F[4]
Flash Point 55 °C (131 °F)[1][4]
Density 1.22 g/cm3 at 20 °C (denser than water)[1]

Solubility in Water

10,200 mg/L (dissolves easily)[1][7]

Vapor Density

4.93 (heavier than air)[1]

EPA Hazardous Waste No.

U025[1]

Step-by-Step Disposal Protocol

Bis(2-chloroethyl) ether is classified as a hazardous waste and must be disposed of

according to local, regional, and national regulations.[6][7] The primary recommended method

of disposal is controlled incineration.[1] Do not wash bis(2-chloroethyl) ether into the sewer

system.[5]

1. Waste Segregation and Collection:

o All waste contaminated with bis(2-chloroethyl) ether must be segregated from other, non-

hazardous waste streams.[8]

» Liquid Waste: Collect all solutions containing BCEE in a dedicated, sealed, and clearly

labeled, corrosion-resistant container.[8]

e Solid Waste: Place all contaminated solids (e.g., unused compound, absorbent pads, gloves,

pipette tips) into a designated, sealed, and clearly labeled hazardous waste container.[8]
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Contaminated Glassware: "Empty" vials, flasks, and other glassware that have been in
contact with BCEE should be treated as hazardous waste and not rinsed into the sink.[8]
Broken glassware must be decontaminated or incinerated.[1]

. Waste Containerization and Labeling:
Use robust, leak-proof containers appropriate for hazardous chemical waste.
Ensure containers are kept tightly closed except when adding waste.[6]

Clearly label all waste containers with "Hazardous Waste" and the full chemical name:
"Bis(2-chloroethyl) ether".[S]

. On-site Storage:

Store waste containers in a designated, cool, dry, and well-ventilated secondary containment
area.[5][8]

This storage area should be away from incompatible materials.[5]
. Final Disposal:

Arrange for a licensed professional waste disposal service to collect, transport, and dispose
of the hazardous waste.[3]

The preferred disposal method is high-temperature incineration at a licensed hazardous
waste facility.[1][8] Incineration should be complete to prevent the formation of phosgene,
and an acid scrubber is necessary to remove the resulting halo acids.[1]

Emergency Spill Procedures
In the event of a spill or leak, follow these steps immediately:
o Evacuate: Evacuate all personnel from the immediate spill area and secure all entrances.[5]

» Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot
surfaces).[5]
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o Ventilate: Ventilate the area of the spill.[5]

o Contain and Absorb: Contain the spill using an inert absorbent material such as sand, dry
earth, or vermiculite.[5][6]

¢ Collect: Using non-sparking tools, carefully collect the absorbed material and place it into a
designated, sealed, and labeled hazardous waste container for disposal.[5][6]

o Decontaminate: Decontaminate the spill area according to your institution's established
protocols for hazardous chemicals.

e Do not wash the spill into any sewer or drain.[5]

Below is a diagram illustrating the logical workflow for the proper disposal of bis(2-chloroethyl)
ether.
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Start: Generation of
Bis(2-chloroethyl) ether Waste

Iways Start with Safety

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat,
Respirator if needed)

Step 2: Segregate Waste

at Point of Generation

Liquid Waste:

Solutions containing BCEE

Solid Waste:
Contaminated gloves, paper,
pipette tips, etc.

Contaminated Glassware:
'Empty" vials, flasks

Step 3: Collect in Designated,
Sealed, Compatible Containers

Step 4: Label Container Clearly
'Hazardous Waste'
‘Bis(2-chloroethyl) ether'

Step 5: Store in Cool, Dry,
Well-Ventilated, Designated Area

Step 6: Arrange for Professional

Disposal Service

Final Disposal:
High-Temperature Incineration
at Licensed Facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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